Cas no 495419-66-4 (5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 2-butyl-)

• Product Name: 5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 2-butyl-
• CAS No: 495419-66-4
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 1526805
• Update Time: 2024-08-24

5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 2-butyl- Chemical and Physical Properties

Names and Identifiers

• 5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 2-butyl-

• Inchi： 1S/C16H15NO2/c1-2-3-6-11-9-10-13-15(18)12-7-4-5-8-14(12)19-16(13)17-11/h4-5,7-10H,2-3,6H2,1H3
• InChI Key： HVOMJZACDDCMMJ-UHFFFAOYSA-N
• SMILES： C12OC3=CC=CC=C3C(=O)C1=CC=C(CCCC)N=2

Computed Properties

• Exact Mass: 253.11035

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 419.5±34.0 °C(Predicted)
• PSA: 39.19
• pka: 1.14±0.20(Predicted)